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Compound of Interest

Compound Name: 4-Chloro-3-nitrotoluene

Cat. No.: B146361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry of 4-chloro-
3-nitrotoluene, a compound of interest in various chemical and pharmaceutical research

areas. This document details its fragmentation patterns under electron ionization (EI), presents

key mass spectral data, and outlines a typical experimental protocol for its analysis.

Introduction
4-Chloro-3-nitrotoluene (C7H6ClNO2) is an aromatic compound with a molecular weight of

171.58 g/mol .[1] Mass spectrometry is a critical analytical technique for the identification and

structural elucidation of this and related molecules. Understanding its behavior under mass

spectrometric conditions is essential for researchers working with this compound. This guide

focuses on the data obtained from electron ionization mass spectrometry (EI-MS), a common

and powerful method for analyzing volatile and semi-volatile organic compounds.

Electron Ionization Mass Spectrum and Data
Under electron ionization, 4-chloro-3-nitrotoluene undergoes characteristic fragmentation,

yielding a series of ions that provide a unique fingerprint for its identification. The mass

spectrum is characterized by a molecular ion peak and several key fragment ions resulting from

the loss of functional groups and rearrangements.
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The electron ionization mass spectrum of 4-chloro-3-nitrotoluene exhibits several key peaks.

The quantitative data, including the mass-to-charge ratio (m/z) and relative abundance of the

most significant ions, are summarized in the table below. This data is compiled from the

National Institute of Standards and Technology (NIST) mass spectrometry database.[2]

m/z
Relative
Abundance (%)

Proposed
Fragment Ion

Ion Structure

171 65 [M]+• (Molecular Ion) [C7H6ClNO2]+•

141 10 [M - NO]+ [C7H6ClO]+

125 20 [M - NO2]+ [C7H6Cl]+

89 100 [M - NO2 - Cl]+ [C7H6]+

77 40 [C6H5]+ [C6H5]+

63 35 [C5H3]+ [C5H3]+

51 25 [C4H3]+ [C4H3]+

Fragmentation Pathway
The fragmentation of 4-chloro-3-nitrotoluene upon electron ionization follows a logical

pathway initiated by the removal of an electron to form the molecular ion. Subsequent

fragmentation events lead to the formation of the observed daughter ions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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